2-(2-(3,4-dihydroquinolin-1(2H)-yl)-2-oxoethyl)-6-(p-tolyl)pyridazin-3(2H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(2-(3,4-dihydroquinolin-1(2H)-yl)-2-oxoethyl)-6-(p-tolyl)pyridazin-3(2H)-one is a pyridazinone derivative that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. This compound has shown promising results in various studies, making it a subject of interest for researchers.
Scientific Research Applications
Antioxidant Efficiency in Lubricating Greases
Research conducted by Hussein, Ismail, and El-Adly (2016) on similar quinolinone derivatives, including 3-(5-(2.4-dichlorophyenyl)-4.5-dihydro-1H-pyrazol-3-yl)-4hydroxy-1-methylquinolin(1H)-one, has shown their effectiveness as antioxidants in lubricating greases. These compounds, including the one , have potential applications in improving the oxidative stability of lubricants, which is crucial in various industrial and mechanical contexts (Hussein, Ismail, & El-Adly, 2016).
Novel Heterocyclic Synthesis
Butin, Dmitriev, Kostyukova, Abaev, and Trushkov (2007) reported the synthesis of novel heterocyclic systems, which are chemically related to the compound . These systems, synthesized through acid-catalyzed recyclization, have potential applications in the development of new materials and pharmaceuticals, highlighting the versatility of such compounds in synthetic chemistry (Butin et al., 2007).
Electrochromic Applications
Cho, Ye, Neo, Lin, Lu, and Xu (2015) synthesized novel electron acceptors derived from pyrrolo-acenaphtho-pyridazine-diones, which bear structural resemblance to the compound . These materials, due to their low-lying lowest unoccupied molecular orbital (LUMO) levels, are promising for electrochromic applications. This suggests that similar compounds could be explored for their use in electronic displays, smart windows, and other electrochromic devices (Cho et al., 2015).
properties
IUPAC Name |
2-[2-(3,4-dihydro-2H-quinolin-1-yl)-2-oxoethyl]-6-(4-methylphenyl)pyridazin-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H21N3O2/c1-16-8-10-17(11-9-16)19-12-13-21(26)25(23-19)15-22(27)24-14-4-6-18-5-2-3-7-20(18)24/h2-3,5,7-13H,4,6,14-15H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SFAYWKLULGCEAW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=NN(C(=O)C=C2)CC(=O)N3CCCC4=CC=CC=C43 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H21N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.